Cas no 1804369-04-7 (Ethyl 4-(chloromethyl)-5-(difluoromethyl)-2-(trifluoromethoxy)pyridine-3-acetate)

• Product Name: Ethyl 4-(chloromethyl)-5-(difluoromethyl)-2-(trifluoromethoxy)pyridine-3-acetate
• CAS No: 1804369-04-7
• MF: C₁₂H₁₁ClF₅NO₃
• MW: 347.665660142899
• CID: 4846403
• Update Time: 2025-08-03

Ethyl 4-(chloromethyl)-5-(difluoromethyl)-2-(trifluoromethoxy)pyridine-3-acetate Chemical and Physical Properties

Names and Identifiers

• Ethyl 4-(chloromethyl)-5-(difluoromethyl)-2-(trifluoromethoxy)pyridine-3-acetate

• Inchi： 1S/C12H11ClF5NO3/c1-2-21-9(20)3-6-7(4-13)8(10(14)15)5-19-11(6)22-12(16,17)18/h5,10H,2-4H2,1H3
• InChI Key： NYDHVPSVPIANJW-UHFFFAOYSA-N
• SMILES： ClCC1C(C(F)F)=CN=C(C=1CC(=O)OCC)OC(F)(F)F

Computed Properties

• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 9
• Heavy Atom Count: 22
• Rotatable Bond Count: 7
• Complexity: 369
• XLogP3: 3.5
• Topological Polar Surface Area: 48.4

Additional information on Ethyl 4-(chloromethyl)-5-(difluoromethyl)-2-(trifluoromethoxy)pyridine-3-acetate

Comprehensive Overview of Ethyl 4-(chloromethyl)-5-(difluoromethyl)-2-(trifluoromethoxy)pyridine-3-acetate (CAS No. 1804369-04-7)

The compound Ethyl 4-(chloromethyl)-5-(difluoromethyl)-2-(trifluoromethoxy)pyridine-3-acetate (CAS No. 1804369-04-7) is a highly specialized pyridine derivative with significant applications in pharmaceutical and agrochemical research. Its unique molecular structure, featuring multiple halogen substituents, makes it a valuable intermediate in the synthesis of bioactive molecules. The presence of chloromethyl, difluoromethyl, and trifluoromethoxy groups enhances its reactivity and selectivity, enabling its use in advanced chemical transformations.

In recent years, the demand for fluorinated compounds like Ethyl 4-(chloromethyl)-5-(difluoromethyl)-2-(trifluoromethoxy)pyridine-3-acetate has surged due to their exceptional stability and bioavailability. Researchers are increasingly exploring its potential in drug discovery, particularly in the development of kinase inhibitors and antiviral agents. The compound's CAS No. 1804369-04-7 is frequently searched in scientific databases, reflecting its growing importance in medicinal chemistry.

One of the key trends in organic synthesis is the incorporation of fluorine atoms to improve metabolic stability and lipophilicity. Ethyl 4-(chloromethyl)-5-(difluoromethyl)-2-(trifluoromethoxy)pyridine-3-acetate aligns perfectly with this trend, as its difluoromethyl and trifluoromethoxy groups contribute to enhanced pharmacokinetic properties. This has led to its inclusion in high-throughput screening libraries, where it serves as a building block for novel therapeutics.

From an agrochemical perspective, Ethyl 4-(chloromethyl)-5-(difluoromethyl)-2-(trifluoromethoxy)pyridine-3-acetate is being investigated for its potential as a precursor to herbicides and fungicides. The chloromethyl group, in particular, offers versatility in further functionalization, enabling the creation of compounds with targeted activity against plant pathogens. This aligns with the global push for sustainable agriculture and reduced environmental impact.

The synthesis of Ethyl 4-(chloromethyl)-5-(difluoromethyl)-2-(trifluoromethoxy)pyridine-3-acetate involves multi-step reactions, often requiring precise control of reaction conditions to achieve high yields. Researchers are actively optimizing these processes to improve scalability and cost-efficiency, addressing a common challenge in the production of complex fluorinated intermediates. The compound's CAS No. 1804369-04-7 is often referenced in patents and academic papers, underscoring its industrial relevance.

In the context of green chemistry, there is growing interest in minimizing the environmental footprint of chemical synthesis. Ethyl 4-(chloromethyl)-5-(difluoromethyl)-2-(trifluoromethoxy)pyridine-3-acetate presents opportunities for catalytic transformations and solvent-free reactions, reducing waste and energy consumption. This aligns with broader industry goals of sustainability and eco-friendly manufacturing practices.

Analytical characterization of Ethyl 4-(chloromethyl)-5-(difluoromethyl)-2-(trifluoromethoxy)pyridine-3-acetate typically involves advanced techniques such as NMR spectroscopy, mass spectrometry, and X-ray crystallography. These methods ensure the compound's purity and structural integrity, which are critical for its application in high-value research. The difluoromethyl and trifluoromethoxy groups produce distinct spectral signatures, facilitating accurate identification and quality control.

As the pharmaceutical and agrochemical industries continue to evolve, Ethyl 4-(chloromethyl)-5-(difluoromethyl)-2-(trifluoromethoxy)pyridine-3-acetate (CAS No. 1804369-04-7) is poised to play a pivotal role in the development of next-generation bioactive compounds. Its unique structural features and versatile reactivity make it a cornerstone of modern synthetic chemistry, driving innovation across multiple scientific disciplines.